Cas no 54997-92-1 (4-n-butylbenzene-1-sulfonyl chloride)
54997-92-1 structure
Product Name:4-n-butylbenzene-1-sulfonyl chloride
CAS No:54997-92-1
MF:C10H13ClO2S
MW:232.727020978928
MDL:MFCD00173908
CID:56681
PubChem ID:2737352
Update Time:2025-04-18
4-n-butylbenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Butylbenzene-1-sulfonyl chloride
- 4-n-Butylbenzenesulfonyl chloride
- 4-(N-BUTYL)BENZENESULPHONYL CHLORIDE
- 4-butylbenzenesulfonyl chloride
- 4-n-Butylbenzenesulphonyl chloride
- (4-butylphenyl)chlorosulfone
- 4-(butyl)benzenesulfonyl chloride
- 4-n-butylphenylsulfonyl chloride
- p-butylbenzenesulfonyl chloride
- 4-(1-Butyl)benzenesulfonylchloride
- 4-n-Butylbenzene sulfonyl chloride
- 4-n-butylbenzene-1-sulfonyl chloride
- 4-(n-butyl)benzenesulfonyl chloride
- SCHEMBL282318
- 54997-92-1
- PS-10869
- Benzenesulfonyl chloride, 4-butyl-
- 4-N-butylbenzenesulfonyl chloride, AldrichCPR
- 4-N-BUTYLBENZENESULFONYLCHLORIDE
- DTXSID50372007
- A830437
- OVFZELSNOHIDEF-UHFFFAOYSA-N
- FT-0617943
- AKOS000145832
- 4-butyl-benzenesulfonyl chloride
- D93183
- 4-(But-1-yl)benzenesulphonyl chloride
- EN300-1584807
- MFCD00173908
- J-514858
- STK502394
- ALBB-000979
- BBL017932
- DB-052674
-
- MDL： MFCD00173908
- Inchi： 1S/C10H13ClO2S/c1-2-3-4-9-5-7-10(8-6-9)14(11,12)13/h5-8H,2-4H2,1H3
- InChI Key： OVFZELSNOHIDEF-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1)CCCC)(=O)=O
Computed Properties
- Exact Mass: 232.03200
- Monoisotopic Mass: 232.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 42.5A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.212
- Melting Point: 13-15°C
- Boiling Point: 126-128 ºC (0.6 mmHg)
- Flash Point: 141.4 °C
- Refractive Index: 1.526
- PSA: 42.52000
- LogP: 4.03750
- Solubility: reaction
- Sensitiveness: Moisture Sensitive
4-n-butylbenzene-1-sulfonyl chloride Security Information
- Hazard Statement： Corrosive
- Hazardous Material transportation number：3265
- Hazard Category Code： R14;R29;R34
- Safety Instruction： S26-S27-S36/37/39-S8-S45-S30-S22
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：8
- HazardClass：8
- PackingGroup：II
- Safety Term：8
- Packing Group：II
- Risk Phrases：R14; R29; R34
4-n-butylbenzene-1-sulfonyl chloride Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-n-butylbenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033409-5g |
4-N-Butylbenzenesulfonyl chloride |
54997-92-1 | 97% | 5g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 033409-25g |
4-N-Butylbenzenesulfonyl chloride |
54997-92-1 | 97% | 25g |
￡93.00 | 2022-03-01 | |
| Alichem | A019089210-500g |
4-Butylbenzene-1-sulfonyl chloride |
54997-92-1 | 97% | 500g |
$880.00 | 2023-09-01 | |
| TRC | B585353-100mg |
4-Butylbenzene-1-sulfonyl Chloride |
54997-92-1 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B585353-500mg |
4-Butylbenzene-1-sulfonyl Chloride |
54997-92-1 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B585353-1g |
4-Butylbenzene-1-sulfonyl Chloride |
54997-92-1 | 1g |
$ 80.00 | 2022-06-07 | ||
| Apollo Scientific | OR0006-5g |
4-(But-1-yl)benzenesulphonyl chloride |
54997-92-1 | 97% | 5g |
£67.00 | 2025-02-19 | |
| Apollo Scientific | OR0006-25g |
4-(But-1-yl)benzenesulphonyl chloride |
54997-92-1 | 97% | 25g |
£248.00 | 2025-02-19 | |
| Fluorochem | 033409-1g |
4-N-Butylbenzenesulfonyl chloride |
54997-92-1 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Aaron | AR003MIK-5g |
4-Butylbenzene-1-sulfonyl chloride |
54997-92-1 | 97% | 5g |
$154.00 | 2025-01-22 |
4-n-butylbenzene-1-sulfonyl chloride Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
54997-92-1 (4-n-butylbenzene-1-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
